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Compound of Interest

Compound Name: Z-lle-NH

Cat. No.: B15287081

For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for
Laboratory Safety and Chemical Handling.

This document provides immediate, essential safety and logistical information for handling Z-
Isoleucine Amide (Z-lle-NHz), a protected amino acid derivative commonly used in peptide
synthesis and pharmaceutical research. Adherence to these guidelines is critical for ensuring
personnel safety and maintaining a secure laboratory environment.

Chemical Identification and Properties

o Chemical Name: N-alpha-Benzyloxycarbonyl-L-isoleucine amide

Abbreviation: Z-L-lle-NH:z

CAS Number: 86161-49-1

Molecular Formula: C14H20N203

Molecular Weight: 264.32 g/mol

While a specific Safety Data Sheet (SDS) for Z-Isoleucine Amide is not readily available, the
following data has been compiled from supplier information and general knowledge of related
chemical compounds. As with any chemical with incomplete hazard data, it should be handled
with caution, assuming it may be hazardous.
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Property Value Citation
Z-L-lle-NHz, Z-(2S,3S)-2-
amino-3-methylpentanoic acid

Synonyms ) )
amide, Z-(2S,3S)-2-amino-3-
methylvaleric acid amide

Purity Typically 299%

Appearance White to off-white solid/powder

Storage Conditions

Store at 0-8°C

Solubility

Soluble in organic solvents
used in peptide synthesis (e.g.,
DMF, NMP). Solubility in water

is expected to be low.

Hazard Classification

Not explicitly classified. Handle
as a potentially hazardous
substance. For research and

industrial use only.

Personal Protective Equipment (PPE)

Given the absence of specific toxicity data, a conservative approach to PPE is mandatory. The

following PPE should be worn at all times when handling Z-Isoleucine Amide:

o Eye Protection: Chemical safety goggles that meet ANSI Z87.1 standards are required. A

face shield should be worn in situations with a higher risk of splashes.

» Hand Protection: Nitrile gloves are recommended. Ensure gloves are compatible with the

solvents being used. Regularly inspect gloves for any signs of degradation or puncture and

replace them immediately if compromised.

» Body Protection: A laboratory coat is required. For operations with a higher risk of splashes

or aerosol generation, consider using a chemically resistant apron or coveralls.
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o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator with an appropriate particulate filter (e.g., N95 or P100) should be used
in a well-ventilated area or a fume hood.

Operational Plans: Handling and Disposal
Standard Handling Protocol

o Preparation: Before handling, ensure that all necessary PPE is donned correctly. Prepare the
work area by ensuring it is clean, uncluttered, and within a properly functioning chemical
fume hood.

e Weighing and Transfer: To minimize dust generation, weigh and transfer the solid compound
carefully. Use a spatula and a weighing paper or a suitable container. Avoid creating dust
clouds.

» Dissolution: When dissolving the compound, add the solvent slowly to the solid. If necessary,
use gentle agitation or sonication to aid dissolution.

o Post-Handling: After handling, thoroughly clean the work area. Decontaminate any surfaces
that may have come into contact with the chemical. Wash hands thoroughly with soap and
water.

Disposal Plan

All waste containing Z-Isoleucine Amide, including empty containers, contaminated PPE, and
solutions, must be treated as hazardous chemical waste.

e Segregation: Segregate waste containing Z-Isoleucine Amide from other waste streams.
o Containerization: Use clearly labeled, sealed, and appropriate waste containers.

o Disposal: Dispose of the chemical waste through your institution's environmental health and
safety (EHS) office, following all local, state, and federal regulations. Do not dispose of this
chemical down the drain.

Emergency Procedures: Spills and Exposure
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Spill Response Workflow
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Caption: Workflow for responding to a Z-Isoleucine Amide spill.

Accidental Exposure Response

Click to download full resolution via product page

Caption: First aid procedures for accidental exposure to Z-Isoleucine Amide.
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handling-z-ile-nh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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